Cas no 139745-69-0 (3-Buten-1-ol, 4-cyclohexyl-2,2-dimethyl-, (E)-)

• Product name: 3-Buten-1-ol, 4-cyclohexyl-2,2-dimethyl-, (E)-
• CAS No: 139745-69-0
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 1279949

3-Buten-1-ol, 4-cyclohexyl-2,2-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 4-cyclohexyl-2,2-dimethyl-, (E)-
• 3-Buten-1-ol, 4-cyclohexyl-2,2-dimethyl-, (E)- (9CI)

• Inchi： 1S/C12H22O/c1-12(2,10-13)9-8-11-6-4-3-5-7-11/h8-9,11,13H,3-7,10H2,1-2H3/b9-8+
• InChI Key： MRQCVVCESQCHPE-CMDGGOBGSA-N
• SMILES： C(O)C(C)(C)/C=C/C1CCCCC1

Computed Properties

• Exact Mass: 182.16716

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 268.2±9.0 °C(Predicted)
• PSA: 20.23
• pka: 15.05±0.10(Predicted)